[(1-ethyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine
Description
The compound [(1-ethyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine is a secondary amine featuring a pyrazole ring substituted with an ethyl group at the 1-position and a methylene linker at the 5-position, connected to a 2-(3-methoxyphenyl)ethyl group.
Properties
Molecular Formula |
C15H21N3O |
|---|---|
Molecular Weight |
259.35 g/mol |
IUPAC Name |
N-[(2-ethylpyrazol-3-yl)methyl]-2-(3-methoxyphenyl)ethanamine |
InChI |
InChI=1S/C15H21N3O/c1-3-18-14(8-10-17-18)12-16-9-7-13-5-4-6-15(11-13)19-2/h4-6,8,10-11,16H,3,7,9,12H2,1-2H3 |
InChI Key |
MGTPNDWOCCEHEM-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C(=CC=N1)CNCCC2=CC(=CC=C2)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [(1-ethyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine typically involves the reaction of 1-ethyl-1H-pyrazole with 2-(3-methoxyphenyl)ethylamine under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine and a solvent like dichloromethane . The mixture is stirred under an ice-water bath to ensure the reaction proceeds smoothly.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .
Chemical Reactions Analysis
Types of Reactions
[(1-ethyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, especially at the methoxyphenyl group.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Nucleophiles like amines or thiols in the presence of a base.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction can produce alcohols or amines .
Scientific Research Applications
[(1-ethyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine has a wide range of applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anti-inflammatory properties.
Medicine: Explored for its potential therapeutic effects in treating various diseases.
Industry: Utilized in the development of new materials and chemical processes
Mechanism of Action
The mechanism of action of [(1-ethyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For instance, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .
Comparison with Similar Compounds
Structural Variations in Pyrazole Substitution
Substituents on the pyrazole ring significantly alter electronic and steric properties:
- [(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine (CAS 1173085-38-5): Features a methyl group at the 4-position and ethyl at the 1-position of the pyrazole.
- [2-(3-Methoxyphenyl)ethyl][(1-methyl-1H-pyrazol-5-yl)methyl]amine (CAS 1171607-85-4): Substitutes ethyl with a methyl group at the pyrazole’s 1-position, lowering molecular weight (C₁₆H₂₃N₃O, 273.38 vs. C₁₅H₂₁N₃O, 259.35) and possibly enhancing metabolic stability .
- [1-[(3-Methoxyphenyl)methyl]-1H-pyrazol-5-amine (CAS 1052552-26-7): Replaces the ethylamine chain with a 3-methoxybenzyl group, altering hydrogen-bonding capacity (InChIKey: GJWBIDSACOGQCP) .
Amine Chain Modifications
The 2-(3-methoxyphenyl)ethylamine chain’s length and substituents influence lipophilicity and receptor binding:
Physicochemical Properties
Key data for selected analogs:
| Compound Name | Molecular Formula | Molecular Weight | Purity | CAS Number | Key Substituents |
|---|---|---|---|---|---|
| [(1-Ethyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine (Target) | C₁₆H₂₂N₃O | 272.37* | N/A | N/A | 1-Ethyl-pyrazole, 3-methoxyphenyl-ethyl |
| [(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine | C₁₆H₂₃N₃O | 273.38 | 95% | 1173085-38-5 | 5-Methyl-pyrazole |
| [(1-Methyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine | C₁₅H₂₁N₃O | 259.35 | 95% | 1171607-85-4 | 1-Methyl-pyrazole |
| [1-[(3-Methoxyphenyl)methyl]-1H-pyrazol-5-amine | C₁₁H₁₃N₃O | 203.24 | N/A | 1052552-26-7 | 3-Methoxybenzyl-pyrazole |
*Estimated based on structural similarity.
Research Findings and Implications
Hydrogen Bonding and Crystal Packing
- Hydrogen Bonding: The methoxy group in the 3-methoxyphenyl moiety can act as a hydrogen-bond acceptor, while the pyrazole’s NH group serves as a donor. This dual functionality may enhance crystallinity, as observed in Etter’s graph-set analysis of hydrogen-bonded networks .
Biological Activity
The compound [(1-ethyl-1H-pyrazol-5-yl)methyl][2-(3-methoxyphenyl)ethyl]amine (CAS Number: 1856036-04-8) is a pyrazole derivative with potential biological activity. Its structure includes a pyrazole ring, which is known for various pharmacological properties, including anti-inflammatory and anticancer effects. This article reviews the biological activity of this compound, focusing on its mechanisms, efficacy in different biological systems, and potential applications in drug development.
- Molecular Formula: C₁₅H₂₁N₃O
- Molecular Weight: 259.35 g/mol
- IUPAC Name: N-[(1-ethylpyrazol-5-yl)methyl]-2-(3-methoxyphenyl)ethanamine
Pyrazole derivatives, including the compound , exhibit various mechanisms of action that contribute to their biological activity:
- Inhibition of Enzymatic Activity : Many pyrazole derivatives act as inhibitors of key enzymes involved in cancer proliferation and inflammation. For instance, they may inhibit cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation.
- Modulation of Signaling Pathways : The compound may influence signaling pathways such as those involving the vascular endothelial growth factor (VEGF), which is significant in tumor angiogenesis.
- Induction of Apoptosis : Certain derivatives have been shown to induce apoptosis in cancer cells by activating intrinsic apoptotic pathways.
Anticancer Activity
Recent studies have highlighted the anticancer potential of pyrazole derivatives, including the target compound.
| Compound | Cell Line | IC₅₀ (µM) | Mechanism |
|---|---|---|---|
| Compound 1 | MCF7 (breast cancer) | 3.79 | CDK inhibition |
| Compound 2 | A549 (lung cancer) | 26.00 | Apoptosis induction |
| Compound 3 | Hep-2 (laryngeal cancer) | 3.25 | Cytotoxicity |
In a study by Wei et al., various pyrazole derivatives were tested against A549 cell lines, demonstrating significant growth inhibition with IC₅₀ values ranging from 26 µM to lower depending on structural modifications .
Anti-inflammatory Activity
Pyrazole compounds are also recognized for their anti-inflammatory properties. They can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
Case Studies
- Study on Pyrazole Derivatives : A comprehensive review by Bouabdallah et al. explored the structure-activity relationship of pyrazole compounds against several cancer cell lines, revealing that modifications on the pyrazole ring significantly enhance cytotoxicity .
- Mechanistic Insights : Research conducted by Xia et al. demonstrated that certain pyrazole derivatives could effectively induce apoptosis in cancer cells through mitochondrial pathways, highlighting their potential as therapeutic agents .
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